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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
Carfentrazone-ethyl-d5, an isotopically labeled analytical standard. The data presented is
essential for its proper handling, storage, and application in research and analytical settings.
While specific data for the deuterated form is limited, the properties of its non-deuterated
counterpart, Carfentrazone-ethyl, serve as a robust and reliable proxy for most physical and
chemical characteristics.

Chemical Identity and Structure

Carfentrazone-ethyl-d5 is the deuterium-labeled version of Carfentrazone-ethyl, a triazolinone
herbicide. The isotopic labeling, where five hydrogen atoms on the ethyl group are replaced
with deuterium, makes it a valuable internal standard for quantitative analysis by mass
spectrometry.
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Identifier

Data

Source

Chemical Name

1,1,2,2,2-pentadeuterioethyl 2-
chloro-3-[2-chloro-5-[4-
(difluoromethyl)-3-methyl-5-
0x0-1,2,4-triazol-1-yl]-4-

fluorophenyl]propanoate

[1]

CAS Number 2140327-60-0 [1]
Molecular Formula C15DsHoCl2F3N303

Molecular Weight 417.22 g/mol

Unlabeled CAS 128639-02-1 [1]

Physicochemical Properties

The following tables summarize the key physicochemical properties. Data for the non-

deuterated form (Carfentrazone-ethyl) is provided as a close analogue.

2.1 General and Physical Properties

Property

Value

Source

Physical State

Viscous liquid or solid

[2]

Format Neat (pure substance) [1]
Yellow liquid; Light- to dark-
Appearance brown solid (formulated [2][3]
product)
Slight musty odor (formulated
Odor [21[3]
product)
Boiling Point 350 - 355 °C (at 760 mm Hg) [2][4]
Density 1.457 g/cm3 (at 20 °C) [2][5]
pH 5.8 (1% solution) [2]
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2.2 Solubility Data (for Carfentrazone-ethyl)

Solvent Temperature Solubility Source
Water 20 °C 12 mg/L [6]
25°C 22 mg/L [6]
30°C 23 mg/L [6]
Toluene 20 °C 0.9 g/mL [6]
25°C 1.06 g/mL [6]
Hexane 20 °C 0.03 g/mL [6]
25°C 0.05 g/mL [6]
Acetone, Ethanol,

. Miscible in all
Ethyl Acetate, Ambient ) [2][6]

proportions

Methylene Chloride

2.3 Stability and Reactivity

Parameter

Value

Source

Storage Temperature

2-8°C

Hydrolytic Half-Life (DTso)

3.6 hours (pH 9), 8.6 days (pH
7), Stable (pH 5)

[6]

Aqueous Photolytic Half-Life
(DTso0)

8 days

[6]

Partition Coefficient (log P)

0.52634 (n-octanol/water)

[5]

Hazardous Decomposition

Forms carbon monoxide,
carbon dioxide, nitrogen
oxides, hydrogen chloride, and
hydrogen fluoride upon

thermal decomposition.

[3]7]
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Experimental Protocols & Methodologies

Detailed experimental protocols for determining the physicochemical properties of

Carfentrazone-ethyl-d5 are typically based on internationally recognized standards, such as
ISO 17025 for the competence of testing and calibration laboratories.[1] Analytical methods for
the quantification of Carfentrazone-ethyl and its metabolites in environmental samples provide
insight into the techniques used.

General Analytical Workflow for Quantification in Soil:

A common methodology for determining the concentration of Carfentrazone-ethyl and its
metabolites in a complex matrix like soil involves several key steps:[8][9]

o Extraction: Soil samples are initially extracted using a solvent mixture, such as
acetonitrile/water, often under reflux to ensure efficient recovery of the analytes.[8]

» Solvent Removal: The organic solvent is removed from the extract, typically under a stream
of nitrogen, to prepare the sample for the cleanup phase.[9]

e Solid-Phase Extraction (SPE) Cleanup: The sample is passed through an SPE cartridge
(e.g., silica gel) to remove interfering matrix components. The cartridge is first conditioned,
then the sample is loaded, washed, and finally, the analytes of interest are eluted with a
specific solvent mixture (e.g., hexane:ethyl acetate).[9]

o Concentration and Analysis: The eluate is concentrated to a small volume, brought to a final
known volume with a suitable solvent like ethyl acetate, and then analyzed.[9]

¢ Instrumentation: Gas Chromatography with Mass Spectrometry (GC/MS) is the standard
technique for the quantitative determination of Carfentrazone-ethyl and its transformation
products.[9]

o Standard Preparation: Technical standards of certified purity are used to prepare stock
solutions.[8] These are then used to create a series of calibration standards (matrix-matched
standards are recommended) for instrument calibration and quantification.[9]

Diagrams and Workflows
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The following diagram illustrates a generalized workflow for the physicochemical analysis of an
analytical standard like Carfentrazone-ethyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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